Cas no 172899-14-8 (Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)-)

• Product Name: Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)-
• CAS No: 172899-14-8
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 111544
• PubChem ID: 19977708
• Update Time: 2025-04-18

Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)-
• 4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine
• Pyrimidine, 4-ethoxy-6-methyl-2-(methylsulfonyl)- (9CI)
• 172899-14-8
• 4-ethoxy-6-methyl-2-methylsulfonylpyrimidine
• SCHEMBL8869963
• PAHDPHYHMVHWJV-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O3S/c1-4-13-7-5-6(2)9-8(10-7)14(3,11)12/h5H,4H2,1-3H3
• InChI Key： PAHDPHYHMVHWJV-UHFFFAOYSA-N
• SMILES： S(C)(C1N=C(C=C(C)N=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 216.05696
• Monoisotopic Mass: 216.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 69.15